Cas no 2229162-92-7 (2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229162-92-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6571466
• PubChem ID: 165628413
• Update Time: 2025-11-06

2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid
• 2229162-92-7
• EN300-1795644
• 2-[1-(2-hydroxy-4-methylphenyl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C13H16O4/c1-8-3-4-9(10(14)7-8)13(5-6-13)11(17-2)12(15)16/h3-4,7,11,14H,5-6H2,1-2H3,(H,15,16)
• InChI Key： NZIJAAXSPWNZEL-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CC(C)=CC=2O)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid

Comprehensive Overview of 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229162-92-7)

The compound 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229162-92-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, while addressing common queries and industry trends.

Chemically, 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid belongs to the class of cyclopropylacetic acid derivatives, characterized by a hydroxyphenyl group and a methoxyacetic acid moiety. Its molecular structure imparts distinct reactivity, making it a candidate for drug design, particularly in targeting enzymes or receptors involved in inflammatory pathways. Researchers are exploring its role as a bioactive intermediate in synthesizing novel therapeutics, aligning with the growing demand for precision medicine.

Recent studies highlight the compound’s potential in sustainable agriculture. Its cyclopropyl ring and phenolic hydroxyl group contribute to herbicidal or fungicidal activity, addressing the need for eco-friendly crop protection solutions. This aligns with global trends toward reducing synthetic pesticide reliance, a topic frequently searched in agrochemical innovation forums.

Synthesis of CAS No. 2229162-92-7 typically involves multi-step organic reactions, including cyclopropanation and ester hydrolysis. Optimizing yield and purity remains a focus, as discussed in peer-reviewed journals. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards—a concern often raised by manufacturers and researchers alike.

From an industrial perspective, scalability and cost-efficiency are key challenges. Innovations in green chemistry, such as catalytic methods or solvent-free processes, are being explored to enhance production sustainability. These advancements resonate with searches for environmentally benign synthesis methods, a hot topic in chemical engineering circles.

In conclusion, 2-1-(2-hydroxy-4-methylphenyl)cyclopropyl-2-methoxyacetic acid exemplifies the intersection of chemistry and applied sciences. Its versatility underscores its relevance in both pharmaceutical development and agrochemical innovation, catering to evolving market needs. As research progresses, this compound may unlock further breakthroughs, solidifying its place in modern science.